Cas no 90954-19-1 (5-Oxo-1,3-cyclohexanedicarboxylic acid)

• Product Name: 5-Oxo-1,3-cyclohexanedicarboxylic acid
• CAS No: 90954-19-1
• MF: C₈H₁₀O₅
• MW: 186.162003040314
• CID: 1082404
• PubChem ID: 52988155
• Update Time: 2025-04-20

5-Oxo-1,3-cyclohexanedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1,3-cyclohexanedicarboxylic acid
• 5-oxocyclohexane-1,3-dicarboxylic acid
• 90954-19-1
• SCHEMBL2079668
• A898047

• Inchi： 1S/C8H10O5/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h4-5H,1-3H2,(H,10,11)(H,12,13)
• InChI Key： GFAXBPDWWMXAIT-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 186.053
• Monoisotopic Mass: 186.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.460±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 403.41°C at 760 mmHg
• Flash Point: 211.934°C
• Refractive Index: 1.54
• Solubility: Soluble (120 g/l) (25 º C),